Cas no 1781628-74-7 (Methyl-13C, d3 Toluenesulfonate)

• Product Name: Methyl-13C, d3 Toluenesulfonate
• CAS No: 1781628-74-7
• MF: C₈H₁₀O₃S
• MW: 190.239341259003
• CID: 5050518
• Update Time: 2025-10-28

Methyl-13C, d3 Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• trideuterio(113C)methyl 4-methylbenzenesulfonate
• Methyl-13C,d3 p-toluenesulfonate, 99 atom % D, 99 atom % 13C
• Methyl-13C, d3 Toluenesulfonate

• Inchi： 1S/C8H10O3S/c1-7-3-5-8(6-4-7)12(9,10)11-2/h3-6H,1-2H3/i2+1D3
• InChI Key： VUQUOGPMUUJORT-JVXUGDAPSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[13C]([2H])([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Methyl-13C, d3 Toluenesulfonate

Methyl-13C, d3 Toluenesulfonate: A Comprehensive Overview in Modern Chemical Research

Methyl-13C, d3 Toluenesulfonate, a specialized isotope-labeled compound with the CAS number 1781628-74-7, has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a deuterated methyl group and a toluenesulfonate moiety, serves as a valuable tool for elucidating metabolic pathways and enhancing the sensitivity of nuclear magnetic resonance (NMR) spectroscopy studies. The unique isotopic labeling allows researchers to track specific carbon atoms with high precision, making it indispensable in structural biology and drug development.

The structure of Methyl-13C, d3 Toluenesulfonate consists of a methyl group substituted with three deuterium atoms (13C, d3), attached to a toluenesulfonate anion. This configuration not only provides a stable isotope for NMR studies but also introduces a charged group that enhances solubility in aqueous solutions. Such properties make it particularly useful for investigating the interactions between drugs and biological targets in complex systems.

In recent years, the application of Methyl-13C, d3 Toluenesulfonate has expanded into various research areas. One notable application is in the study of enzyme kinetics and metabolic flux analysis. The compound's ability to be incorporated into biological systems allows researchers to monitor the turnover rates of enzymes and the flow of metabolites within pathways. This has been particularly beneficial in understanding the mechanisms of drug metabolism and identifying key enzymes involved in therapeutic processes.

Furthermore, Methyl-13C, d3 Toluenesulfonate has found utility in the development of new analytical techniques. Its high NMR sensitivity enables the detection of low-abundance species, which is crucial for studying rare metabolic intermediates or drug degradation products. Advanced NMR methodologies, such as dynamic nuclear polarization (DNP) and magic angle spinning (MAS) NMR, have been enhanced by the use of this compound, providing unprecedented insights into molecular structures and dynamics.

Recent advancements in pharmaceutical research have highlighted the importance of Methyl-13C, d3 Toluenesulfonate in drug discovery pipelines. The compound's ability to serve as a labeled probe allows for rapid screening of potential drug candidates and their interactions with biological targets. This has accelerated the identification of lead compounds and facilitated their optimization for therapeutic efficacy. Additionally, its use in proteomics and metabolomics studies has provided novel insights into disease mechanisms and potential therapeutic interventions.

The synthesis of Methyl-13C, d3 Toluenesulfonate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of deuterium atoms into the methyl group is achieved through deuterium exchange reactions or catalytic hydrogenation techniques. The subsequent sulfonation step introduces the toluenesulfonate moiety, which is critical for enhancing solubility and reactivity in biological systems.

Quality control and analytical validation are essential steps in ensuring the reliability of Methyl-13C, d3 Toluenesulfonate for research applications. Techniques such as gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), and NMR spectroscopy are employed to verify purity and isotopic enrichment. These rigorous analytical methods ensure that researchers receive a product that meets the highest standards for their experimental needs.

The future prospects of Methyl-13C, d3 Toluenesulfonate are promising, with ongoing research exploring its potential in personalized medicine and precision therapeutics. As our understanding of complex biological systems grows, the demand for high-resolution imaging and metabolic analysis tools will continue to rise. This compound is well-positioned to play a pivotal role in these advancements, offering researchers a versatile tool for unraveling the intricacies of life at the molecular level.